molecular formula C10H12O6 B8682361 5-(1-Hydroxy-3-oxobutylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione CAS No. 84257-12-5

5-(1-Hydroxy-3-oxobutylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione

Cat. No.: B8682361
CAS No.: 84257-12-5
M. Wt: 228.20 g/mol
InChI Key: RHAHRWVYXBXALZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(1-Hydroxy-3-oxobutylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione is a useful research compound. Its molecular formula is C10H12O6 and its molecular weight is 228.20 g/mol. The purity is usually 95%.
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Properties

CAS No.

84257-12-5

Molecular Formula

C10H12O6

Molecular Weight

228.20 g/mol

IUPAC Name

5-(1-hydroxy-3-oxobutylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione

InChI

InChI=1S/C10H12O6/c1-5(11)4-6(12)7-8(13)15-10(2,3)16-9(7)14/h12H,4H2,1-3H3

InChI Key

RHAHRWVYXBXALZ-UHFFFAOYSA-N

Canonical SMILES

CC(=O)CC(=C1C(=O)OC(OC1=O)(C)C)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

The above procedure is a modification of the procedure described in the literature at Kang, J; Kim, Y; Park, M; Lee, C.; Kim, W. Synthetic Communications (1984), 14(3), 265-9. In essence Meldrum's acid was reacted with diketene in dichloromethane in the presence of TEA at 20-25° C. for 2 hours to give 80% of 5-(1-hydroxy-3-oxobutylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione (8).
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